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No Direct Applications of Dimethyl 2,2'-
thiobisacetate in Materials Science Found
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Compound of Interest

Compound Name: Dimethyl 2,2'-thiobisacetate

Cat. No.: B108632

Despite a comprehensive search for the applications of Dimethyl 2,2'-thiobisacetate in
materials science, no specific uses in the synthesis of polymers, nanopatrticles, or hydrogels
were identified in publicly available literature. The research did not yield any detailed
experimental protocols or quantitative data related to its use in these areas.

While the compound is available from various chemical suppliers, its documented utility
appears to be primarily as a chemical intermediate in organic synthesis rather than as a direct
component in material fabrication. Searches for its application as a monomer, crosslinking
agent, or surface modifier in materials science did not return any relevant results.

However, to provide some context for researchers interested in sulfur-containing compounds in
materials science, this document summarizes the known properties of Dimethyl 2,2'-
thiobisacetate and provides a general overview of the synthesis of thiolated polymers, a
related area of materials science.

Chemical and Physical Properties of Dimethyl 2,2'-
thiobisacetate

The following table summarizes the key physical and chemical properties of Dimethyl 2,2'-
thiobisacetate gathered from various chemical suppliers.
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Property Value References
Molecular Formula C6H1004S [1]

Molecular Weight 178.21 g/mol

CAS Number 16002-29-2

Appearance Colorless to pale yellow liquid

Density 1.199 g/cm3 [1]

Boiling Point 224.5 °C at 760 mmHg [1]

Flash Point 95 °C [1]
Refractive Index 1.469 [1]

Purity

Typically 298%

Solubility

Soluble in organic solvents

General Principles of Thiolated Polymer Synthesis

While no specific use of Dimethyl 2,2'-thiobisacetate was found, the synthesis of thiolated

polymers, or "thiomers," is a significant area of research in materials science, particularly for

biomedical applications. These polymers are characterized by the presence of thiol (-SH)

groups, which can form disulfide bonds, leading to in-situ gelling and mucoadhesive properties.

A common method for synthesizing thiolated polymers involves the covalent attachment of
thiol-containing ligands, such as thioglycolic acid or cysteine, to a polymer backbone.[2][3] This
is often achieved by forming an amide bond between the carboxylic acid group of the thiol
ligand and the primary amino groups of a polymer like chitosan.[2][3] The reaction is typically
mediated by a carbodiimide.[3]

It is important to reiterate that the literature reviewed does not indicate that Dimethyl 2,2'-
thiobisacetate is used as a precursor or reagent in these established methods for creating
thiolated polymers.
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Experimental Considerations for Thiolated Polymer
Synthesis (General)

For researchers interested in the general synthesis of thiolated polymers, the following is a
conceptual workflow. This is a generalized protocol and does not pertain to Dimethyl 2,2'-

thiobisacetate.

General Workflow for Thiolated Polymer Synthesis

Preparation
Polymer Solution Thiol-containing Ligand Carbodiimide
(e.g., Chitosan in acid) (e.g., Thioglycolic Acid) (e.g., EDC)
Reaction
\
Reaction Mixture

(Polymer, Ligand, Carbodiimide)

Y

Stirring at controlled pH
and temperature

Purification
Y

Dialysis against
decreasing salt concentrations
and finally against deionized water

Y

Lyophilization to obtain
dry thiolated polymer
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Caption: Conceptual workflow for the synthesis of thiolated polymers.

Conclusion

The requested detailed application notes and experimental protocols for Dimethyl 2,2'-
thiobisacetate in materials science cannot be provided due to a lack of available information in
the public domain. The compound's role, if any, in this field is not documented in the searched
scientific literature or patents. The information provided here is based on the general properties
of the compound and a brief overview of a related area of polymer chemistry. Researchers with
a specific interest in this compound for material applications may need to conduct primary
research to explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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